4-Amino-2,7-difluorofluoren-9-one

• IUPAC Name: 4-amino-2,7-difluorofluoren-9-one
• InChI: InChI=1S/C13H7F2NO/c14-6-1-2-8-9(3-6)13(17)10-4-7(15)5-11(16)12(8)10/h1-5H,16H2
• InChI Key: IKFNHLHERQPDLD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1F)C(=O)C3=C2C(=CC(=C3)F)N
• Molecular Formula: C13H7F2NO
• DSSTOX Substance ID: DTXSID30293680
• Molecular Weight: 231.20 g/mol
• CAS No.: 1914-38-1

Description

4-Amino-2,7-difluorofluoren-9-one is a halogenated fluorenone derivative featuring an amino group at the 4-position and fluorine atoms at the 2- and 7-positions. Fluorenone derivatives are widely studied for their electronic properties, biological activity, and utility in organic synthesis. The amino group enhances solubility and reactivity, while fluorine substituents influence electron distribution and steric effects, making this compound a candidate for applications in pharmaceuticals, materials science, and catalysis .

Below, we compare it with six closely related compounds.

Comparison with Similar Compounds

Structural and Molecular Comparison

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Properties/Applications	References
4-Amino-2,7-dibromofluoren-9-one	4-NH₂, 2,7-Br	C₁₃H₇Br₂NO	353.01	1785-11-1	Acute oral toxicity (Category 4); used in pharmacological studies
4-Amino-1,3-dibromofluoren-9-one	4-NH₂, 1,3-Br	C₁₃H₇Br₂NO	353.01	-	ChemSpider ID: 235420; synthetic intermediate
2,4-Difluoro-7-nitrofluoren-9-one	2,4-F, 7-NO₂	C₁₃H₅F₂NO₃	261.18	3127-59-1	Intermediate in organic synthesis; nitro group enhances reactivity
3,7-Difluoro-2-nitrofluoren-9-one	3,7-F, 2-NO₂	C₁₃H₅F₂NO₃	261.18	-	PubChem data limited; structural analog for electronic studies
2,7-Dibromo-4-nitrofluoren-9-one	2,7-Br, 4-NO₂	C₁₃H₅Br₂NO₃	382.99	1785-04-2	High molecular weight; used in materials science
7-Amino-9H-fluoren-2-ol	7-NH₂, 2-OH	C₁₃H₁₁NO	197.24	-	Hydroxyl group increases polarity; bioactive potential

Substituent Effects on Properties

• Halogen vs. Fluorine’s electronegativity may improve stability against oxidation .
• Positional Isomerism : The 2,7-dibromo derivative () shows higher acute toxicity (oral LD₅₀: Category 4) than nitro-substituted analogs, suggesting substituent position impacts biological interactions .
• Nitro vs. Amino Groups: Nitro-substituted fluorenones (e.g., 2,4-Difluoro-7-nitrofluoren-9-one) are often intermediates in synthesis, while amino derivatives (e.g., 4-Amino-2,7-dibromofluoren-9-one) are prioritized for pharmacological studies due to their basicity and hydrogen-bonding capacity .